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Compound of Interest

Compound Name: Eriodictin

Cat. No.: B12775771 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Eriodictyol, ensuring compliance and safety in a laboratory setting. The following procedures

are based on current safety data sheets and general chemical waste management guidelines.

I. Immediate Safety Considerations
Eriodictyol is a flavonoid compound that, while considered non-hazardous for transport by

some suppliers, may cause skin and eye irritation.[1][2] Handling should be performed by

personnel trained in handling potent active pharmaceutical ingredients.[1] In case of fire,

Eriodictyol may emit toxic fumes, such as carbon monoxide.[1]

Personal Protective Equipment (PPE): Before handling Eriodictyol for disposal, ensure the

following PPE is worn:

Eye Protection: Chemical safety goggles.[1][2]

Hand Protection: Chemical-resistant rubber gloves.[1]

Respiratory Protection: NIOSH/MSHA-approved respirator, especially if dust formation is

possible.[1][2]

Protective Clothing: To prevent skin contact.[1][2]

II. Step-by-Step Disposal Procedure
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The primary guideline for the disposal of Eriodictyol is to adhere to all country, federal, state,

and local regulations.[1] Do not release Eriodictyol into the environment or allow it to enter

drains.[2][3][4]

Waste Identification and Collection:

Collect waste Eriodictyol, including any contaminated materials, in a designated and

compatible waste container.

Ensure the container is clearly labeled as "Eriodictyol Waste" or with its chemical name

and any relevant hazard warnings.

Keep the container tightly closed and store it in a safe, well-ventilated location, away from

incompatible materials such as strong acids, strong bases, and oxidizing agents.[2]

Spill Management:

In the event of a spill, avoid dust formation.[2][4]

Wear appropriate PPE.

Carefully sweep or shovel the spilled material into a suitable, closed container for disposal.

[2][4]

Disposal of Empty Containers:

Most empty chemical bottles should be triple-rinsed with a suitable solvent (e.g., water)

before disposal.[5]

Collect the rinsate as chemical waste.

Label the empty, rinsed container as "triple rinsed" and dispose of it according to your

institution's guidelines for glassware or plastic disposal.[5]

Final Disposal:

Arrange for the collection of the chemical waste through your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal contractor.[5]
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Provide all necessary information, including the chemical name, quantity, and container

details, for proper disposal manifests.[5]

III. Quantitative Data Summary
No specific quantitative data for the disposal of Eriodictyol (e.g., concentration limits for sewer

disposal, specific neutralization recipes) is available in the provided safety data sheets. The

consistent recommendation is to follow local regulations.

Parameter Value Source

Transport Classification Non-Hazardous Selleck Chemicals[1]

Storage Incompatibilities
Strong acids, strong bases,

oxidizing agents
Fisher Scientific[2]

IV. Experimental Protocols
There are no specific experimental protocols cited for the disposal of Eriodictyol. The standard

procedure is chemical waste collection and disposal through a certified vendor.

V. Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Eriodictyol.
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Caption: Workflow for the proper disposal of Eriodictyol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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